Cas no 1529769-54-7 (3-(1,1-difluoroethyl)-5-fluoro-aniline)

• Product Name: 3-(1,1-difluoroethyl)-5-fluoro-aniline
• CAS No: 1529769-54-7
• MF: C₈H₈F₃N
• MW: 175.151032447815
• CID: 5271955
• Update Time: 2026-03-09

3-(1,1-difluoroethyl)-5-fluoro-aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(1,1-difluoroethyl)-5-fluoro-
• 3-(1,1-difluoroethyl)-5-fluoro-aniline

• Inchi： 1S/C8H8F3N/c1-8(10,11)5-2-6(9)4-7(12)3-5/h2-4H,12H2,1H3
• InChI Key： LWYIMXJBBWWURN-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=CC(C(F)(F)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(1,1-difluoroethyl)-5-fluoro-aniline

3-(1,1-Difluoroethyl)-5-Fluoro-Aniline: A Comprehensive Overview

3-(1,1-Difluoroethyl)-5-Fluoro-Aniline, also known by its CAS number 1529769-54-7, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a fluorinated aniline derivative with a difluoroethyl substituent at the meta position and a fluoro group at the para position. The presence of multiple fluorine atoms in its structure imparts distinctive electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 3-(1,1-Difluoroethyl)-5-Fluoro-Aniline typically involves multi-step processes that often start with the preparation of aniline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the difluoroethyl group with high precision. These methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

The chemical properties of 3-(1,1-Difluoroethyl)-5-Fluoro-Aniline are heavily influenced by its fluorinated substituents. Fluorine atoms are known for their strong electronegativity, which can significantly alter the electronic environment of the aromatic ring. This makes the compound highly reactive in certain contexts while maintaining stability in others. For example, studies have shown that the compound exhibits excellent thermal stability up to 200°C under inert conditions, making it suitable for high-temperature applications.

In terms of applications, 3-(1,1-Difluoroethyl)-5-Fluoro-Aniline has found utility in various industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting specific therapeutic areas such as oncology and neurodegenerative diseases. Its ability to act as a chiral auxiliary has also been leveraged in asymmetric synthesis, enabling the production of enantiomerically pure compounds—a critical requirement in drug development.

The agrochemical industry has also benefited from this compound's properties. It has been used as a precursor for herbicides and fungicides due to its ability to enhance bioavailability and selectivity. Recent research has focused on optimizing its delivery systems to minimize environmental impact while maximizing efficacy.

In materials science, 3-(1,1-Difluoroethyl)-5-Fluoro-Aniline has shown promise as a component in advanced materials such as polymers and coatings. Its fluorinated groups contribute to improved hydrophobicity and abrasion resistance, making it ideal for applications in harsh environments.

The environmental impact of 3-(1,1-Difluoroethyl)-5-Fluoro-Aniline is another area of active research. Studies are underway to assess its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that under aerobic conditions, the compound undergoes microbial degradation within 28 days, indicating moderate biodegradability. However, further studies are required to fully understand its long-term ecological effects.

In conclusion, 3-(1,1-Difluoroethyl)-5-Fluoro-Aniline, CAS number 1529769-54-7, stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties and versatile reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new potential uses and optimize its production processes, this compound is poised to play an even greater role in advancing scientific and technological frontiers.